Cas no 1234997-13-7 (3,4-dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide)

3,4-Dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide is a synthetic organic compound featuring a benzamide core substituted with 3,4-dimethylphenyl and a 3-methyl-1,2,4-oxadiazol-5-ylmethyl group. This structure confers potential utility in medicinal chemistry and agrochemical research due to its heterocyclic oxadiazole moiety, which is known for its bioisosteric properties and metabolic stability. The compound’s well-defined molecular architecture allows for precise interactions in target binding studies, making it a candidate for further investigation in drug discovery or crop protection applications. Its synthesis follows established protocols, ensuring reproducibility and scalability for research purposes. Analytical characterization confirms high purity, supporting its use in structure-activity relationship studies.
3,4-dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide structure
1234997-13-7 structure
Product Name:3,4-dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide
CAS No:1234997-13-7
MF:C13H15N3O2
MW:245.277102708817
CID:6237372
PubChem ID:49722155
Update Time:2025-06-08

3,4-dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide
    • VU0526847-1
    • 3,4-dimethyl-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)benzamide
    • 3,4-dimethyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
    • AKOS024526103
    • F5871-1969
    • 1234997-13-7
    • Inchi: 1S/C13H15N3O2/c1-8-4-5-11(6-9(8)2)13(17)14-7-12-15-10(3)16-18-12/h4-6H,7H2,1-3H3,(H,14,17)
    • InChI Key: FZOFYVSDIHCTCO-UHFFFAOYSA-N
    • SMILES: O1C(CNC(C2C=CC(C)=C(C)C=2)=O)=NC(C)=N1

Computed Properties

  • Exact Mass: 245.116426730g/mol
  • Monoisotopic Mass: 245.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 68Ų

3,4-dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide Pricemore >>

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Additional information on 3,4-dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide

3,4-Dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide (CAS No. 1234997-13-7)

The compound 3,4-dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide (CAS No. 1234997-13-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a substituted oxadiazole ring. The oxadiazole group, a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom, plays a crucial role in the compound's reactivity and stability.

Recent studies have highlighted the potential of 3,4-dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide as a precursor in the synthesis of advanced materials. Researchers have demonstrated that this compound can be effectively utilized in the preparation of high-performance polymers and coatings due to its ability to form strong intermolecular hydrogen bonds. These properties make it an attractive candidate for applications in the development of eco-friendly materials and sustainable technologies.

In the pharmaceutical industry, CAS No. 1234997-13-7 has shown promise as a bioisostere in drug design. Its ability to mimic the pharmacophoric features of existing drugs while offering improved bioavailability and reduced toxicity has made it a subject of interest for medicinal chemists. Recent clinical trials have indicated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential use in treating chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of 3,4-dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent functionalization of the benzamide moiety. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry are employed to ensure the purity and structural integrity of the final product.

From an environmental perspective, CAS No. 1234997-13-7 has been evaluated for its biodegradability and eco-toxicity. Studies conducted under controlled laboratory conditions have shown that this compound exhibits low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. These findings are particularly important for industries seeking to comply with stringent environmental regulations while maintaining high standards of product safety.

In conclusion, 3,4-dimethyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide (CAS No. 1234997

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